Cas no 32388-19-5 (Hexanamide, 2,6-diamino-, (S)-)

• Product Name: Hexanamide, 2,6-diamino-, (S)-
• CAS No: 32388-19-5
• MF: C₆H₁₅N₃O
• MW: 145.202800989151
• CID: 1454823
• PubChem ID: 439605
• Update Time: 2025-06-22

Hexanamide, 2,6-diamino-, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexanamide, 2,6-diamino-, (S)-
• (2S)-2,6-diaminohexanamide
• lysine imine
• UNII-13E91O1V3F
• SCHEMBL358119
• AKOS006339902
• CHEMBL468718
• H-Lys-NH2
• HKXLAGBDJVHRQG-YFKPBYRVSA-N
• LYN
• Lysine amide
• L-Lysinamide
• CHEBI:6263
• Hexanamide, 2,6-diamino-, (2S)-
• (S)-2,6-diaminohexanamide
• Q27089358
• C01930
• NS00068515
• lysinamide
• 32388-19-5
• PD054080
• 13E91O1V3F
• EN300-7208673
• 2,6-Diamino-Hexanoic Acid Amide
• DTXSID50186101

• Inchi： 1S/C6H15N3O/c7-4-2-1-3-5(8)6(9)10/h5H,1-4,7-8H2,(H2,9,10)/t5-/m0/s1
• InChI Key： HKXLAGBDJVHRQG-YFKPBYRVSA-N
• SMILES： O=C([C@H](CCCCN)N)N

Computed Properties

• Exact Mass: 145.12165
• Monoisotopic Mass: 145.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 95.13

Additional information on Hexanamide, 2,6-diamino-, (S)-

Hexanamide, 2,6-diamino-, (S)-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Compound with the CAS number 32388-19-5, known as Hexanamide, 2,6-diamino-, (S)-, represents a significant compound in the realm of chemical and pharmaceutical research. This enantiomerically pure compound has garnered considerable attention due to its unique structural properties and potential applications in drug development, bioorganic chemistry, and synthetic methodologies. The (S)-configuration of this hexanamide derivative imparts specific stereochemical characteristics that make it a valuable building block for more complex molecular architectures.

The chemical structure of Hexanamide, 2,6-diamino-, (S)- consists of a hexanamide backbone with two amino substituents at the 2- and 6-positions. This configuration not only influences its physicochemical properties but also dictates its reactivity and interaction with biological targets. The presence of the (S)-enantiomer is particularly noteworthy, as enantiomeric purity is often a critical factor in pharmaceutical applications where stereochemistry can significantly impact efficacy and safety.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (S)-configuration of this hexanamide derivative has been explored as a potential candidate for such applications. Its rigid structure and functional groups make it an excellent candidate for controlling stereoselectivity in various organic transformations. Researchers have leveraged its unique properties to develop novel catalytic systems that enhance the efficiency of enantioselective reactions.

Beyond its role in catalysis, Hexanamide, 2,6-diamino-, (S)- has shown promise in the field of medicinal chemistry. The combination of amide and amino functional groups provides multiple sites for further derivatization, enabling the synthesis of a diverse array of pharmacophores. These derivatives have been investigated for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The precise stereochemistry introduced by the (S)-configuration is believed to play a crucial role in modulating these biological effects.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The hexanamide core serves as a versatile scaffold that can be modified through various chemical reactions such as nucleophilic substitution, condensation reactions, and coupling processes. These modifications allow chemists to tailor the properties of the final product to meet specific requirements for drug design or material science applications.

The synthesis of Hexanamide, 2,6-diamino-, (S)- presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high enantiomeric purity. However, recent advances in asymmetric synthesis have provided more efficient routes to this compound. For instance, biocatalytic approaches using engineered enzymes have demonstrated remarkable success in producing enantiomerically pure hexanamides with high yields and minimal byproducts.

The use of computational methods has also played a pivotal role in understanding and optimizing the synthesis of this compound. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal reaction conditions before conducting experimental trials. This computational screening has significantly reduced the time and resources required for developing efficient synthetic routes.

In conclusion, Hexanamide, 2,6-diamino-, (S)-, with CAS number 32388-19-5, is a multifaceted compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features and stereochemical configuration make it an invaluable tool for developing new drugs and materials. As research continues to uncover new methodologies for asymmetric synthesis and drug discovery, compounds like this hexanamide derivative are likely to remain at the forefront of scientific innovation.